Cas no 2413899-14-4 (tert-butyl N-2-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)ethylcarbamate)
tert-butyl N-2-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)ethylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- 2413899-14-4
- EN300-26665913
- tert-butyl N-[2-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)ethyl]carbamate
- tert-butyl N-2-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)ethylcarbamate
-
- Inchi: 1S/C16H23NO3/c1-15(2,3)20-14(18)17-11-10-16(19)9-8-12-6-4-5-7-13(12)16/h4-7,19H,8-11H2,1-3H3,(H,17,18)
- InChI Key: UPYUCUVEUNRGQX-UHFFFAOYSA-N
- SMILES: OC1(CCNC(=O)OC(C)(C)C)C2C=CC=CC=2CC1
Computed Properties
- Exact Mass: 277.16779360g/mol
- Monoisotopic Mass: 277.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 58.6Ų
tert-butyl N-2-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)ethylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26665913-0.05g |
tert-butyl N-[2-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)ethyl]carbamate |
2413899-14-4 | 95.0% | 0.05g |
$768.0 | 2025-03-20 | |
| Enamine | EN300-26665913-0.1g |
tert-butyl N-[2-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)ethyl]carbamate |
2413899-14-4 | 95.0% | 0.1g |
$804.0 | 2025-03-20 | |
| Enamine | EN300-26665913-0.25g |
tert-butyl N-[2-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)ethyl]carbamate |
2413899-14-4 | 95.0% | 0.25g |
$840.0 | 2025-03-20 | |
| Enamine | EN300-26665913-0.5g |
tert-butyl N-[2-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)ethyl]carbamate |
2413899-14-4 | 95.0% | 0.5g |
$877.0 | 2025-03-20 | |
| Enamine | EN300-26665913-1.0g |
tert-butyl N-[2-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)ethyl]carbamate |
2413899-14-4 | 95.0% | 1.0g |
$914.0 | 2025-03-20 | |
| Enamine | EN300-26665913-2.5g |
tert-butyl N-[2-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)ethyl]carbamate |
2413899-14-4 | 95.0% | 2.5g |
$1791.0 | 2025-03-20 | |
| Enamine | EN300-26665913-5.0g |
tert-butyl N-[2-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)ethyl]carbamate |
2413899-14-4 | 95.0% | 5.0g |
$2650.0 | 2025-03-20 | |
| Enamine | EN300-26665913-10.0g |
tert-butyl N-[2-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)ethyl]carbamate |
2413899-14-4 | 95.0% | 10.0g |
$3929.0 | 2025-03-20 | |
| Enamine | EN300-26665913-1g |
tert-butyl N-[2-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)ethyl]carbamate |
2413899-14-4 | 1g |
$914.0 | 2023-09-12 | ||
| Enamine | EN300-26665913-5g |
tert-butyl N-[2-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)ethyl]carbamate |
2413899-14-4 | 5g |
$2650.0 | 2023-09-12 |
tert-butyl N-2-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)ethylcarbamate Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on tert-butyl N-2-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)ethylcarbamate
Research Brief on tert-butyl N-2-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)ethylcarbamate (CAS: 2413899-14-4)
The compound tert-butyl N-2-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)ethylcarbamate (CAS: 2413899-14-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indene scaffold and carbamate functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, highlighting its relevance in drug discovery and development.
One of the key areas of interest is the compound's role as a building block in the synthesis of more complex pharmacophores. Researchers have utilized tert-butyl N-2-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)ethylcarbamate as an intermediate in the development of novel protease inhibitors and modulators of enzymatic activity. Its structural features, including the hydroxyindane moiety, contribute to its ability to interact with biological targets, making it a valuable tool in medicinal chemistry.
Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to produce this compound. A study published in the Journal of Medicinal Chemistry demonstrated a high-yield, stereoselective synthesis of tert-butyl N-2-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)ethylcarbamate, which is critical for its application in large-scale drug production. The study also explored the compound's stability under various conditions, providing insights into its handling and storage requirements.
In addition to its synthetic utility, tert-butyl N-2-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)ethylcarbamate has been investigated for its biological activity. Preliminary in vitro studies have shown that derivatives of this compound exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest potential applications in the treatment of inflammatory diseases, although further in vivo studies are needed to validate these effects.
The compound's mechanism of action is believed to involve the modulation of protein-protein interactions, particularly those involving the indane core. Molecular docking studies have revealed that tert-butyl N-2-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)ethylcarbamate can bind to the active sites of certain enzymes, thereby altering their function. This property makes it a promising candidate for the development of targeted therapies.
Despite its potential, challenges remain in the optimization of tert-butyl N-2-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)ethylcarbamate for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.
In conclusion, tert-butyl N-2-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)ethylcarbamate (CAS: 2413899-14-4) represents a versatile and promising molecule in the field of chemical biology and drug discovery. Its unique structural features and biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its properties and exploring its applications in various therapeutic areas, paving the way for the development of novel treatments.
2413899-14-4 (tert-butyl N-2-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)ethylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)